[(3-ethyl-1H-1,2,4-triazol-5-yl)thio]acetic acid

• IUPAC Name: 2-[(5-ethyl-1H-1,2,4-triazol-3-yl)sulfanyl]acetic acid
• InChI: InChI=1S/C6H9N3O2S/c1-2-4-7-6(9-8-4)12-3-5(10)11/h2-3H2,1H3,(H,10,11)(H,7,8,9)
• InChI Key: AHIZVWLSIUZYEI-UHFFFAOYSA-N
• Canonical SMILES: CCC1=NC(=NN1)SCC(=O)O
• Molecular Formula: C6H9N3O2S
• Molecular Weight: 187.22 g/mol
• CAS RN: 371126-60-2

Description

“[(3-ethyl-1H-1,2,4-triazol-5-yl)thio]acetic acid” is a chemical compound that belongs to the class of 1,2,4-triazole derivatives. It is a useful research chemical.

Molecular Structure Analysis

The molecular structure of “[(3-ethyl-1H-1,2,4-triazol-5-yl)thio]acetic acid” is characterized by the presence of a 1,2,4-triazole ring, which is a heterocyclic compound containing three nitrogen atoms. The exact molecular structure is not provided in the sources retrieved.

Scientific Research Applications

Anticancer Agents

The synthesis and evaluation of novel 1,2,4-triazole derivatives have revealed promising anticancer activity. Researchers have designed compounds based on this scaffold, such as 1,3-diphenyl-2-(1H-1,2,4-triazol-1-yl) propan-1-ones and 1,4-diphenyl-2-(1H-1,2,4-triazol-1-yl) butane-1,4-diones. These derivatives were tested against human cancer cell lines (MCF-7, Hela, and A549) using MTT assays. Notably, compounds 7d, 7e, 10a, and 10d exhibited cytotoxic activity below 12 μM against Hela cells. .

Apoptosis Induction

Substituted 1,2,4-triazoles, including derivatives of [(3-ethyl-1H-1,2,4-triazol-5-yl)thio]acetic acid, have been investigated for their ability to induce apoptosis. For instance, compound 10ec was found to induce apoptosis in BT-474 breast cancer cells. .

Chemotherapy Enhancement

Given the limitations of existing anticancer drugs, researchers explore novel agents to enhance chemotherapy. The 1,2,4-triazole scaffold, with its nitrogen-containing heterocyclic system, offers potential. .

Drug Discovery

1,2,4-Triazoles, although not naturally occurring, play a crucial role in drug discovery. Their ability to form hydrogen bonds with various targets makes them valuable scaffolds. .

Bioconjugation and Chemical Biology

Heterocyclic compounds, including 1,2,4-triazoles, find applications beyond traditional drug development. They are used in bioconjugation studies, fluorescent imaging, and chemical biology. .

Materials Science

1,2,4-Triazoles also have relevance in materials science. Their unique properties make them suitable for designing functional materials, such as sensors, catalysts, and polymers. .

Mechanism of Action

Mode of Action

Triazole derivatives have been found to interact with various targets and exhibit diverse biological activities . For instance, some triazole derivatives have been found to bind with high affinity to multiple receptors , stabilize Cu (I) towards disproportionation and oxidation , and bind to the colchicine binding site of the tubulin .

Biochemical Pathways

It’s worth noting that triazole derivatives have been associated with a variety of biological activities, including antiviral, anti-inflammatory, anticancer, anti-hiv, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, anticholinesterase activities, and more .

Pharmacokinetics

The presence of the triazole ring in a compound can improve its pharmacokinetics, pharmacological, and toxicological properties .

Result of Action

Triazole derivatives have shown promising cytotoxic activity against various cancer cell lines .